tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

Specification

• CAS No.: 1156252-29-7
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol
• IUPAC Name: tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• Standard InChI: InChI=1S/C13H18N2O4/c1-13(2,3)19-12(16)15-9-7-11-10(6-8(9)14)17-4-5-18-11/h6-7H,4-5,14H2,1-3H3,(H,15,16)
• Standard InChI Key: DCOQGLWEJXHIFS-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1N)OCCO2
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1N)OCCO2

Introduction

tert-Butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is a chemical compound with a molecular formula of C13H18N2O4 and a molecular weight of 266.29 g/mol. This compound is a derivative of 1,4-benzodioxin, which is a heterocyclic system known for its presence in various pharmaceuticals and chemical intermediates.

Structural Information

The compound's structure includes a tert-butyl group attached to a carbamate moiety, which is linked to the 7-amino position of a 2,3-dihydro-1,4-benzodioxin ring. The structural details are as follows:

• Molecular Formula: C13H18N2O4

• SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1N)OCCO2

• InChI: InChI=1S/C13H18N2O4/c1-13(2,3)19-12(16)15-9-7-11-10(6-8(9)14)17-4-5-18-11/h6-7H,4-5,14H2,1-3H3,(H,15,16)

• InChIKey: DCOQGLWEJXHIFS-UHFFFAOYSA-N.

Applications and Research Findings

Despite the lack of specific literature or patent data on this compound, its structure suggests potential applications in organic synthesis or as an intermediate in pharmaceutical chemistry. The benzodioxin core is found in various biologically active compounds, indicating that derivatives like tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate could be explored for similar purposes.

Availability and Suppliers

Supplier	Quantity	Lead Time
Kemix Pty Ltd	100 mg, 1 g	65 days
Sigma-Aldrich	Available upon request	Varies